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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B1627972

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of DL-Methionine-13C, a
stable isotope-labeled amino acid crucial for a variety of research applications. This document
details its commercial availability, presents key technical data, outlines experimental protocols
for its use, and visualizes its role in metabolic and signaling pathways.

Commercial Suppliers and Availability

While the L-isomer of 13C-labeled methionine is more commonly available, several suppliers
offer DL-Methionine-13C for research purposes. The following tables summarize the
availability and specifications of DL-Methionine-13C and its frequently used L-isomer

counterparts.

Table 1: Commercial Suppliers of DL-Methionine-13C
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. Product CAS Isotopic Chemical Available
Supplier ) . .
Name Number Purity Purity Quantities
DL-
MedchemExp o a N 1 mg, 5 mg
Methionine- 68799-90-6 Not Specified  Not Specified )
ress (Quotation)
13C
Santa Cruz DL- _
) o N N Inquire for
Biotechnolog Methionine-1-  68799-90-6 Not Specified  Not Specified o
availability
y 13C
DL-
Creative N N N Inquire for
) METHIONIN Not Specified  Not Specified  Not Specified o
Peptides availability[1]
E (1-13C)
Table 2: Prominent Suppliers of L-Methionine-13C Isotopologues
Supplier Product Name Isotopic Purity Chemical Purity
Sigma-Aldrich L-Methionine-1-13C 99 atom % 13CJ[2] 99% (CP)[2]
Cambridge Isotope L-Methionine (methyl-
_ 99% 98%]3]
Laboratories, Inc. 13C, 99%)
Thermo Fisher L-Methionine (Methyl-  99% 13C isotopic
o _ _ 98%][4]
Scientific (Gibco) 13C) atom purity[4]
) ] L-Methionine-(methyl- =99 atom % 13C, =99
Sigma-Aldrich >99% (CP)[5]
13C, d3) atom % DI[5]
Cambridge Isotope L-Methionine (1-13C,
_ 99% 98%[6]
Laboratories, Inc. 99%)

Applications in Research and Drug Development

DL-Methionine-13C, and its L-isomer counterparts, are powerful tools in metabolic research
and drug development. Their primary applications lie in their use as tracers in stable isotope
labeling experiments.
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» Metabolic Flux Analysis: By introducing 13C-labeled methionine into a biological system,
researchers can trace the metabolic fate of the methionine molecule through various
pathways. This allows for the quantification of metabolic fluxes and the identification of
metabolic reprogramming in disease states, such as cancer.[7][8]

o Proteomics and Protein Synthesis: Labeled methionine is incorporated into newly
synthesized proteins. This enables the quantification of protein turnover rates and the
identification of proteins that are actively being synthesized under specific conditions.[9]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The 13C nucleus is NMR-active.
Incorporating 13C-labeled methionine into proteins allows for the study of protein structure,
dynamics, and interactions using advanced NMR techniques.[10]

e Mass Spectrometry (MS): The mass shift introduced by the 13C isotope allows for the
differentiation and quantification of labeled versus unlabeled metabolites and peptides by
mass spectrometry. This is a cornerstone of modern quantitative proteomics and
metabolomics.[7]

Methionine Metabolism and Signaling Pathways

Methionine is a central player in cellular metabolism, participating in several key pathways that
are critical for cell growth, proliferation, and survival.[11] The availability of methionine is
sensed by the cell and influences major signaling pathways.[12]

Methionine Metabolic Pathways

The primary metabolic fates of methionine are outlined in the following pathways:

o The Methionine Cycle: In this cycle, methionine is converted to S-adenosylmethionine
(SAM), the universal methyl donor for numerous methylation reactions, including DNA, RNA,
and protein methylation. After donating its methyl group, SAM is converted to S-
adenosylhomocysteine (SAH), which is then hydrolyzed to homocysteine. Homocysteine can
then be re-methylated to regenerate methionine.[13][14]

e The Transsulfuration Pathway: Homocysteine can also enter the transsulfuration pathway to
be irreversibly converted to cysteine. This pathway is a key source of cysteine for the
synthesis of glutathione, a major cellular antioxidant.[13]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.medchemexpress.com/l-methionine-13c.html
https://www.medchemexpress.com/l-methionine-13c-d5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10825848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1220712/
https://www.medchemexpress.com/l-methionine-13c.html
https://pubmed.ncbi.nlm.nih.gov/33572567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7912243/
https://www.creative-proteomics.com/blog/methionine-metabolism.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6826121/
https://www.creative-proteomics.com/blog/methionine-metabolism.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The Methionine Salvage Pathway: This pathway recycles the methylthioadenosine (MTA)
generated during polyamine synthesis back to methionine, thus conserving the methionine
pool.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Availability, Applications, and Methodologies]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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